Cas no 71767-39-0 (Teflon PFA 500LP)

• Product name: Teflon PFA 500LP
• CAS No: 71767-39-0
• CID: 5602046

Teflon PFA 500LP Chemical and Physical Properties

Names and Identifiers

• Teflon PFA
• 500LP
• Teflon PFA 500LP

Additional information on Teflon PFA 500LP

Introduction to Teflon PFA 500LP and CAS No 71767-39-0

Teflon PFA 500LP is a high-performance fluoropolymer that has garnered significant attention in the chemical and pharmaceutical industries due to its exceptional properties. The compound is identified by the CAS number 71767-39-0, which serves as a unique identifier for this specific chemical entity. This introduction aims to provide a comprehensive overview of Teflon PFA 500LP, its applications, and the latest research findings that highlight its importance in modern chemistry and biomedicine.

The term Teflon PFA 500LP refers to a particular grade of perfluoroalkoxy alkane (PFA) polymer, which is renowned for its excellent chemical resistance, low friction coefficient, and high thermal stability. These characteristics make it an ideal material for a wide range of applications, particularly in environments where extreme conditions are encountered. The CAS number 71767-39-0 is associated with this polymer, ensuring that researchers and manufacturers can accurately identify and utilize it in their respective fields.

In recent years, the demand for advanced materials like Teflon PFA 500LP has surged due to their ability to enhance the performance of various products. For instance, in the pharmaceutical industry, Teflon PFA 500LP is used in the manufacturing of medical devices such as syringes, needles, and tubing. These devices benefit from the polymer's biocompatibility and resistance to chemical degradation, ensuring safety and reliability for patients.

One of the most compelling aspects of Teflon PFA 500LP is its versatility. The polymer can be processed into various forms, including films, tubes, and pipes, making it suitable for a multitude of applications. Its use in microfluidic devices has been particularly noteworthy, as these devices require materials that can maintain integrity under high pressures and temperatures. Recent studies have demonstrated that Teflon PFA 500LP can improve the efficiency of microfluidic systems by reducing surface tension and minimizing fluid resistance.

The chemical structure of Teflon PFA 500LP contributes significantly to its unique properties. The polymer consists of a perfluorinated backbone with alkoxy groups attached to it. This structure imparts exceptional chemical inertness, making it resistant to attack by acids, bases, and solvents. Additionally, the presence of fluorine atoms enhances its thermal stability, allowing it to withstand temperatures up to 260°C without degrading. These attributes have made Teflon PFA 500LP a preferred choice for applications in harsh environments.

Recent research has also explored the potential of Teflon PFA 500LP in drug delivery systems. Its biocompatibility and ability to form stable coatings make it an excellent candidate for encapsulating therapeutic agents. Studies have shown that Teflon PFA 500LP-coated nanoparticles can enhance drug bioavailability and target specificity, leading to more effective treatments for various diseases. The CAS number 71767-39-0 helps researchers accurately track and utilize this compound in their experiments.

The environmental impact of using Teflon PFA 500LP has also been a topic of interest. While fluoropolymers are known for their durability and longevity, there have been concerns about their environmental footprint. However, recent advancements in manufacturing processes have led to the development of more sustainable versions of Teflon PFA 500LP that minimize waste and reduce carbon emissions. These eco-friendly alternatives are gaining traction in industries where environmental responsibility is paramount.

In conclusion, Teflon PFA 500LP is a remarkable material with a wide range of applications in the chemical and pharmaceutical sectors. Its unique properties, such as chemical resistance, low friction coefficient, and high thermal stability, make it indispensable in various industries. The CAS number 71767-39-0 ensures that this compound is accurately identified and utilized by researchers and manufacturers alike. As research continues to uncover new uses for Teflon PFA 500LP, its importance in modern science is only expected to grow.